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Compound of Interest

Compound Name: Ailanthoidol

Cat. No.: B1236983

Introduction

Ailanthoidol is a naturally occurring neolignan, a class of phenolic compounds, that has been
isolated from plants used in traditional Chinese medicine (TCM), notably from the barks of
Zanthoxylum ailanthoides.[1][2] In TCM, plants from the Zanthoxylum genus have been utilized
for their medicinal properties, including warming the body, relieving pain, and promoting blood
circulation.[3] Modern scientific investigation has revealed that Ailanthoidol possesses a range
of pharmacological activities, including anti-inflammatory, antioxidant, anti-adipogenic, and
significant anti-cancer properties.[1][4][5] Its potential to modulate key cellular signaling
pathways makes it a compound of considerable interest for researchers, scientists, and drug
development professionals. This guide provides an in-depth technical overview of
Ailanthoidol, focusing on its mechanisms of action, supported by quantitative data and
detailed experimental protocols.

Chemical Properties

Ailanthoidol is a benzofuran derivative.[4] Its chemical identity is well-characterized, providing
a solid foundation for structure-activity relationship studies and potential synthetic
modifications.
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Property Value Source

4-[5-[(E)-3-hydroxyprop-1-
IUPAC Name enyl]-7-methoxy-1-benzofuran-  [6]
2-yl]-2-methoxyphenol

Molecular Formula C19H1805 [6]

Molecular Weight 326.3 g/mol [6]

Chemical Structure

[6]

Pharmacological Activities and Mechanisms of
Action

Research has primarily focused on the anti-cancer and anti-inflammatory effects of
Ailanthoidol. These activities are attributed to its ability to interfere with critical cell signaling
pathways involved in tumorigenesis and inflammation.

Anti-Cancer Activity

Ailanthoidol has demonstrated potent anti-cancer effects, particularly against hepatocellular
carcinoma (liver cancer).[1][7] Its mechanism is cell-type dependent, targeting different
pathways in cells with wild-type versus mutant p53.

1. Inhibition of Liver Cancer Progression (HepG2 Cells - Wild-Type p53)

In HepG2 hepatoblastoma cells, Ailanthoidol effectively suppresses cancer progression
induced by Transforming Growth Factor-beta 1 (TGF-1), a cytokine known to promote
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metastasis.[1][8] The compound works by blocking two key downstream signaling axes of TGF-
B1: the Smad-dependent and Smad-independent (p38 MAPK) pathways.[1][7]

e Mechanism: Ailanthoidol significantly inhibits the TGF-B1-promoted phosphorylation of p38
Mitogen-Activated Protein Kinase (MAPK) and Smad 2.[1][7][8] This dual inhibition prevents
the downstream expression of proteins associated with the epithelial-mesenchymal transition
(EMT), a critical process in cancer metastasis.[1] Specifically, Ailanthoidol reverses the
TGF-B1-induced expression of integrin a3, N-cadherin, vimentin, and matrix
metalloproteinase 2 (MMP2), all of which are crucial for cell migration and invasion.[1][7][8]
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Ailanthoidol's inhibition of TGF-1 signaling in HepG2 cells.

2. Proliferation Suppression (Huh7 Cells - Mutant p53)

Ailanthoidol exhibits more potent cytotoxicity in Huh7 hepatoma cells, which carry a p53
mutation, compared to HepG2 cells with wild-type p53.[3][4] In these cells, Ailanthoidol
induces apoptosis and cell cycle arrest by targeting the mutant p53 protein and its downstream
pathways.[3]

o Mechanism: Ailanthoidol treatment leads to the downregulation of the mutant p53 protein.
[3] This, in turn, prevents the activation of the STAT3 pathway, a key signaling cascade for
cell proliferation and survival.[3] The inactivation of STAT3 is associated with a decrease in
anti-apoptotic proteins like Bcl-xL/Bcl-2 and an increase in pro-apoptotic proteins such as
Bax, ultimately promoting apoptosis.[3] The compound also induces cell cycle arrest in the
G2/M phase.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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